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Compound of Interest

Compound Name: FGFR2-IN-3

Cat. No.: B11932302 Get Quote

For laboratory professionals engaged in groundbreaking research and development, the safe

handling and disposal of chemical compounds is a cornerstone of operational excellence and

environmental responsibility. This guide provides essential safety and logistical information for

the proper disposal of FGFR2-IN-3, a potent and selective inhibitor of the fibroblast growth

factor receptor 2. Adherence to these procedures is critical for ensuring a safe laboratory

environment and compliance with regulatory standards.

FGFR2-IN-3 is an orally active and selective inhibitor of FGFR2, utilized in research for its

potential antineoplastic activity. Due to its bioactive nature, all materials contaminated with

FGFR2-IN-3 must be treated as hazardous waste.

Immediate Safety and Hazard Information
Before handling FGFR2-IN-3, it is imperative to be aware of its potential hazards. While a

comprehensive Safety Data Sheet (SDS) should always be consulted, general safety

precautions for similar chemical compounds include:

Potential Health Effects: May cause skin and eye irritation. May be harmful if swallowed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat.

Work Area: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.
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Quantitative Data Summary
For safe and effective laboratory operations, precise handling of FGFR2-IN-3 is crucial. The

following table summarizes key quantitative information for the preparation of stock solutions.

Property Value

Molecular Weight 509.53 g/mol

Solubility in DMSO 62.5 mg/mL (122.66 mM)

Storage (Solid) Store at -20°C

Storage (in Solvent)

Store at -80°C for up to 6 months or -20°C for

up to 1 month. Avoid repeated freeze-thaw

cycles.[1]

Step-by-Step Disposal Protocol for FGFR2-IN-3
The following protocol outlines the necessary steps for the safe disposal of FGFR2-IN-3 and

associated contaminated materials. This procedure is a general guideline and must be

performed in accordance with your institution's Environmental Health and Safety (EHS)

regulations.

I. Waste Segregation and Collection
Solid Waste:

Collect all solid waste contaminated with FGFR2-IN-3, such as unused compound,

contaminated weighing paper, pipette tips, and gloves.

Place these materials into a dedicated, clearly labeled, and sealable hazardous waste

container. The label should include "Hazardous Waste," "FGFR2-IN-3," and the

appropriate hazard symbols.

Liquid Waste:

Collect all liquid waste containing FGFR2-IN-3, including residual solutions and solvent

rinses.
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This waste must be collected in a separate, leak-proof, and clearly labeled hazardous

liquid waste container. The container must be compatible with the solvents used.

II. Decontamination of Labware
Rinsing Procedure:

Triple rinse all glassware and labware that has come into contact with FGFR2-IN-3.

The first two rinses should be with a solvent in which FGFR2-IN-3 is soluble (e.g., DMSO).

Collect this rinseate as hazardous liquid waste.

The final rinse should be with a less volatile solvent, such as ethanol or acetone, which is

also collected as hazardous waste.

Container Disposal:

After triple rinsing, the empty container should be rendered unusable to prevent accidental

reuse. This can be done by puncturing or defacing the container.

Dispose of the decontaminated container as directed by your institution's waste

management guidelines for non-hazardous laboratory waste, or as advised by your EHS

department.

III. Storage of Hazardous Waste
Designated Storage Area:

Store the sealed and labeled hazardous waste containers in a designated, secure, and

well-ventilated secondary containment area.

This area should be away from incompatible materials to prevent any chemical reactions.

Regulatory Compliance:

Adhere to all institutional and local regulations regarding the storage of hazardous waste,

including limitations on the duration of accumulation.
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IV. Professional Disposal
Contact EHS:

The final disposal of FGFR2-IN-3 waste must be handled by a licensed hazardous waste

disposal service.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Prohibited Disposal Methods:

DO NOT dispose of FGFR2-IN-3 down the drain.

DO NOT dispose of FGFR2-IN-3 or contaminated materials in the regular trash.

Experimental Workflow Visualizations
To further clarify the procedural steps, the following diagrams illustrate the key workflows for

handling and disposing of FGFR2-IN-3.
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Caption: Experimental and Disposal Workflow for FGFR2-IN-3.
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Caption: Emergency Spill Response Protocol for FGFR2-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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